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Compound of Interest

Compound Name: Driselase

Cat. No.: B13393941 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and efficient laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Driselase, a common enzyme mixture used for digesting

plant cell walls. Adhering to these guidelines will help maintain a secure workspace and ensure

compliance with safety regulations.

Hazard and Safety Information
Driselase, while a valuable enzymatic tool, presents specific health risks that necessitate

careful handling and disposal. It is classified as a respiratory sensitizer, which can cause

allergy or asthma-like symptoms if inhaled.[1]

Hazard
Classification

GHS Code Description
Personal Protective
Equipment (PPE)

Respiratory

Sensitization
H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.[1]

Dust mask (type N95),

Eyeshields, Gloves.[1]

Water Hazard Class WGK 3

Highly hazardous to

water (German

classification).

N/A
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Experimental Protocol: Driselase Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of Driselase powder and

contaminated materials. The primary method of disposal is to treat it as chemical waste to be

handled by a licensed disposal company.[1][2]

1. Personal Protective Equipment (PPE) and Preparation:

Before handling Driselase waste, ensure you are wearing the appropriate PPE: a type N95

dust mask, safety eyeshields, and chemical-resistant gloves.[1]

Conduct all disposal preparations within a well-ventilated area, preferably under a chemical

fume hood, to avoid inhalation of dust particles.[1][2]

2. Managing Spills:

In the event of a spill, avoid creating dust.[1]

Carefully collect the spilled material using methods that do not generate airborne particles

(e.g., gently sweeping, using a dampened cloth).

Collect the spilled powder and any contaminated cleaning materials into a designated,

sealable waste container.

Clean the affected area thoroughly.[1]

3. Containerizing Waste:

Place all unused or surplus Driselase powder into a clearly labeled, sealed container

designated for chemical waste.

Any materials that have come into contact with Driselase, such as pipette tips, contaminated

gloves, and weighing papers, should also be collected in this container.

The container should be tightly closed to prevent leakage or dust generation.[1]
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4. Final Disposal:

The sealed container of Driselase waste must be disposed of through an approved and

licensed waste disposal company.[1][2]

Do not dispose of Driselase down the drain or in regular trash, as it is considered highly

hazardous to water.

Follow your institution's specific procedures for arranging the collection of chemical waste.

Driselase Disposal Workflow
The following diagram illustrates the logical steps for the safe and proper disposal of

Driselase.
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Caption: Logical workflow for the proper disposal of Driselase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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